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Foreword
In the landscape of pharmaceutical research and drug development, the precise structural

elucidation of organic molecules is a cornerstone of innovation and safety. Among the vast

array of chemical entities, ether-containing compounds play a significant role, often forming key

structural motifs in pharmacologically active agents. Diveratryl ether, also known as bis(3,4-

dimethoxybenzyl) ether, is one such molecule of interest. Its structural characterization is

paramount for researchers engaged in its synthesis, modification, or application. This technical

guide provides a comprehensive overview of the spectroscopic data of diveratryl ether,
including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. Each section is designed to not only present the data but also to offer insights into the

experimental considerations and the interpretation of the spectral features, reflecting a field-

proven approach to molecular characterization.

Introduction to Diveratryl Ether and the Imperative
of Spectroscopic Analysis
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Diveratryl ether (Figure 1) is a symmetrical molecule featuring two veratryl (3,4-

dimethoxybenzyl) groups linked by an ether oxygen. The arrangement of its aromatic rings and

methoxy substituents gives rise to a unique electronic and structural environment, which is

reflected in its spectroscopic fingerprint. Accurate interpretation of its NMR, IR, and MS spectra

is not merely an academic exercise; it is a critical step in confirming the identity, purity, and

stability of the compound in various experimental settings. This guide serves as a detailed

reference for scientists, enabling them to confidently identify and characterize diveratryl ether
in their research endeavors.

Figure 1: Chemical Structure of Diveratryl Ether

Caption: Molecular structure of diveratryl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Proton and Carbon Skeleton
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. For diveratryl ether, both ¹H and ¹³C NMR provide invaluable

information about its molecular symmetry and the chemical environment of each atom.

Experimental Protocol: NMR Sample Preparation and
Acquisition
A well-defined protocol is essential for acquiring high-quality, reproducible NMR data.

Step-by-Step Methodology:

Sample Preparation:

Weigh approximately 5-10 mg of high-purity diveratryl ether. The purity is critical to avoid

signals from impurities that can complicate spectral interpretation.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a common choice for

its ability to dissolve a wide range of organic compounds.
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Ensure the solvent contains a small amount of tetramethylsilane (TMS) as an internal

standard (0.00 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or

higher) to achieve better signal dispersion.

For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-

noise ratio.

For ¹³C NMR, which is inherently less sensitive, a larger number of scans is typically

required. The use of proton decoupling techniques (e.g., broadband decoupling) is

standard to simplify the spectrum to single lines for each unique carbon atom.

Figure 2: NMR Experimental Workflow
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Caption: Workflow for NMR spectroscopic analysis.
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¹H NMR Spectroscopic Data and Interpretation
Due to the symmetry of the molecule, the ¹H NMR spectrum of diveratryl ether is relatively

simple.

Table 1: Predicted ¹H NMR Data for Diveratryl Ether in CDCl₃

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.90 m 6H
Aromatic protons (H-

2, H-5, H-6)

~4.50 s 4H
Methylene protons (-

CH₂-)

~3.85 s 12H
Methoxy protons (-

OCH₃)

Note: Predicted values based on typical chemical shifts of similar compounds.

Causality Behind the Chemical Shifts:

Aromatic Protons (~6.90 ppm): The protons on the benzene rings appear in the aromatic

region. Their exact chemical shifts are influenced by the electron-donating effects of the two

methoxy groups and the ether linkage. The signals are expected to be a complex multiplet

due to overlapping signals from the three non-equivalent aromatic protons.

Methylene Protons (~4.50 ppm): The protons of the methylene groups (-CH₂-) are adjacent

to the ether oxygen. The electronegative oxygen atom deshields these protons, causing their

signal to appear downfield compared to typical benzylic protons.[1] The signal is a singlet

due to the absence of adjacent protons.

Methoxy Protons (~3.85 ppm): The protons of the four methoxy groups (-OCH₃) are in a

similar chemical environment and are expected to give a sharp singlet. Their chemical shift is

characteristic of methoxy groups attached to an aromatic ring.

¹³C NMR Spectroscopic Data and Interpretation
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The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon atoms in the

molecule, further confirming its symmetry.

Table 2: Predicted ¹³C NMR Data for Diveratryl Ether in CDCl₃

Chemical Shift (δ, ppm) Assignment

~149.0 Aromatic C-O (C-3, C-4)

~131.0 Aromatic C-1

~120.5 Aromatic C-6

~111.5 Aromatic C-2, C-5

~72.0 Methylene Carbon (-CH₂-)

~56.0 Methoxy Carbon (-OCH₃)

Note: Predicted values based on typical chemical shifts of similar compounds.

Expert Insights on Carbon Chemical Shifts:

Aromatic Carbons (111.5-149.0 ppm): The chemical shifts of the aromatic carbons are

spread over a range, with the carbons directly attached to the electron-donating oxygen

atoms (C-3 and C-4) appearing at the most downfield positions.

Methylene Carbon (~72.0 ppm): Similar to the protons, the methylene carbon is deshielded

by the adjacent ether oxygen, resulting in a chemical shift in the typical range for ether

carbons.

Methoxy Carbon (~56.0 ppm): The chemical shift of the methoxy carbons is highly

characteristic and provides strong evidence for the presence of these functional groups.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. The IR spectrum of diveratryl ether is characterized by the vibrations of its
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ether linkages, aromatic rings, and C-H bonds.

Experimental Protocol: IR Spectrum Acquisition
Step-by-Step Methodology:

Sample Preparation:

For a solid sample, the KBr pellet method is commonly used. A small amount of diveratryl
ether is finely ground with dry potassium bromide (KBr) and pressed into a transparent

disk.

Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent,

depositing it on a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

Data Acquisition:

The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

A background spectrum of the empty sample compartment (or the pure KBr pellet) is

recorded first and automatically subtracted from the sample spectrum.

Figure 3: IR Spectroscopy Workflow
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Caption: Workflow for IR spectroscopic analysis.

IR Spectroscopic Data and Interpretation
Table 3: Characteristic IR Absorption Bands for Diveratryl Ether
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Wavenumber (cm⁻¹) Vibration Type Intensity

~3000-2800
C-H stretch (aromatic and

aliphatic)
Medium

~1600, ~1500 C=C stretch (aromatic ring) Medium

~1250
Asymmetric C-O-C stretch

(aryl-alkyl ether)
Strong

~1030
Symmetric C-O-C stretch (aryl-

alkyl ether)
Strong

Trustworthiness of IR Assignments:

C-H Stretching (~3000-2800 cm⁻¹): The presence of both aromatic (slightly above 3000

cm⁻¹) and aliphatic (below 3000 cm⁻¹) C-H bonds is confirmed by absorptions in this region.

Aromatic C=C Stretching (~1600, ~1500 cm⁻¹): These absorptions are characteristic of the

benzene ring and confirm its presence.

C-O-C Stretching (~1250 and ~1030 cm⁻¹): The most diagnostic peaks for an aryl-alkyl ether

are the strong asymmetric and symmetric C-O-C stretching vibrations.[1] The presence of

two strong bands in this region is a key indicator of this functional group.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to deduce its structure.

Experimental Protocol: Mass Spectrum Acquisition
Step-by-Step Methodology:

Sample Introduction:
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The sample can be introduced into the mass spectrometer via direct infusion or after

separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

Ionization:

Electron Ionization (EI) is a common technique that provides detailed fragmentation

patterns.

Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI)

can be used to observe the molecular ion with less fragmentation.

Mass Analysis:

The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer

(e.g., quadrupole, time-of-flight).

Figure 4: Mass Spectrometry Workflow
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Caption: Workflow for mass spectrometric analysis.

Mass Spectrometric Data and Interpretation
Table 4: Expected Mass Spectrometry Data for Diveratryl Ether
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m/z Interpretation

318.15 Molecular Ion [M]⁺ (Calculated for C₁₈H₂₂O₅)

151.07 Veratryl Cation [C₉H₁₁O₂]⁺

137.06 [C₈H₉O₂]⁺

Authoritative Grounding in Fragmentation Patterns:

Molecular Ion (m/z 318.15): The molecular ion peak corresponds to the molecular weight of

diveratryl ether. Its observation, especially with soft ionization techniques, confirms the

molecular formula.

Veratryl Cation (m/z 151.07): A major fragmentation pathway for ethers is the cleavage of the

C-O bond. In the case of diveratryl ether, this leads to the formation of the stable veratryl

cation, which is expected to be the base peak in the EI mass spectrum. This fragment is a

strong indicator of the veratryl substructure.

Other Fragments (e.g., m/z 137.06): Further fragmentation of the veratryl cation, such as the

loss of a methyl group, can also be observed.

Conclusion
The spectroscopic characterization of diveratryl ether through NMR, IR, and MS provides a

detailed and self-validating picture of its molecular structure. The symmetry of the molecule is

clearly reflected in the simplicity of its NMR spectra. The characteristic C-O stretching bands in

the IR spectrum confirm the presence of the aryl-alkyl ether functionality. Finally, the molecular

weight and the logical fragmentation pattern observed in the mass spectrum provide conclusive

evidence for the assigned structure. This guide, by integrating experimental protocols with

expert interpretation, aims to equip researchers with the necessary knowledge to confidently

utilize these spectroscopic techniques for the unambiguous identification and characterization

of diveratryl ether in their scientific pursuits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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